2-(5-bromo-2-methoxyphenoxy)-N,N-dimethylacetamide

• IUPAC Name: 2-(5-bromo-2-methoxyphenoxy)-N,N-dimethylacetamide
• InChI: InChI=1S/C11H14BrNO3/c1-13(2)11(14)7-16-10-6-8(12)4-5-9(10)15-3/h4-6H,7H2,1-3H3
• InChI Key: DNXHARMQKBVKQE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)COC1=C(C=CC(=C1)Br)OC
• Molecular Formula: C11H14BrNO3
• Molecular Weight: 288.14 g/mol

Description

2-(5-bromo-2-methoxyphenoxy)-N,N-dimethylacetamide is an organic compound with a complex structure that includes a bromine atom, a methoxy group, and a phenoxy group attached to an acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-bromo-2-methoxyphenoxy)-N,N-dimethylacetamide typically involves the reaction of 5-bromo-2-methoxyphenol with N,N-dimethylacetamide in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and the use of solvents such as dichloromethane or toluene to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as chromatography and crystallization .

Chemical Reactions Analysis

Types of Reactions

2-(5-bromo-2-methoxyphenoxy)-N,N-dimethylacetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen atoms or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reagents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, amines).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a carboxylic acid derivative, while reduction might yield an alcohol derivative .

Scientific Research Applications

2-(5-bromo-2-methoxyphenoxy)-N,N-dimethylacetamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(5-bromo-2-methoxyphenoxy)-N,N-dimethylacetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 5-Bromo-2-methoxyphenol
• (5-Bromo-2-methoxy-phenoxy)-acetic acid tert-butyl ester
• 1-(5-Bromo-2-methoxyphenoxy)-2-methyl-2-propanol

Uniqueness

2-(5-bromo-2-methoxyphenoxy)-N,N-dimethylacetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .